N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitro-2-furamide

• Molecular Formula: C16H12N6O4S
• Molecular Weight: 384.4 g/mol
• IUPAC Name: N-[4-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C16H12N6O4S/c1-2-12-18-19-16-21(12)20-15(27-16)9-3-5-10(6-4-9)17-14(23)11-7-8-13(26-11)22(24)25/h3-8H,2H2,1H3,(H,17,23)
• InChI Key: AJSKMCKQOGPXGT-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC=C(C=C3)NC(=O)C4=CC=C(O4)[N+](=O)[O-]

Description

N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitro-2-furamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is a member of the furamide family, which is known for its diverse biological activities.

Scientific Research Applications

N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitro-2-furamide has been extensively studied for its potential applications in various areas of scientific research. One of the major areas of interest is its use as a fluorescent probe for the detection of reactive oxygen species (ROS) in biological systems. ROS are known to play a critical role in various physiological and pathological processes, and their detection is essential for understanding their functions and implications. N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitro-2-furamide has been shown to exhibit high selectivity and sensitivity towards ROS, making it a promising candidate for use in biological imaging and sensing.

Mechanism of Action

The mechanism of action of N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitro-2-furamide involves its interaction with ROS, leading to the formation of a fluorescent adduct. The exact mechanism of this reaction is not fully understood, but it is believed to involve the oxidation of the nitro group in the compound by ROS, followed by the formation of a nitroso intermediate, which then reacts with the furan ring to form the fluorescent adduct.
Biochemical and Physiological Effects:
N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitro-2-furamide has been shown to have minimal toxicity and low cytotoxicity, making it a safe and reliable tool for biological imaging and sensing. The compound has also been shown to be stable under various physiological conditions, including pH, temperature, and light exposure, making it suitable for use in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitro-2-furamide in lab experiments include its high selectivity and sensitivity towards ROS, its minimal toxicity and low cytotoxicity, and its stability under various physiological conditions. However, the limitations include its relatively high cost, the need for specialized equipment for its detection, and its limited availability.

Future Directions

There are several future directions for the use of N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitro-2-furamide in scientific research. One of the major areas of interest is its use in the detection of ROS in various disease states, including cancer, cardiovascular diseases, and neurodegenerative disorders. Another potential application is its use in the development of new therapeutic agents for the treatment of ROS-related diseases. Additionally, the compound could be modified to improve its selectivity and sensitivity towards specific ROS species, leading to the development of more targeted and efficient probes. Finally, the compound could be used in combination with other imaging and sensing techniques to provide a more comprehensive understanding of ROS biology in living systems.
Conclusion:
N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitro-2-furamide is a promising compound for the detection of ROS in biological systems. Its high selectivity and sensitivity, minimal toxicity, and stability under various physiological conditions make it a reliable tool for biological imaging and sensing. The compound has several potential applications in scientific research, including the detection of ROS in disease states and the development of new therapeutic agents. Further research is needed to fully explore the potential of this compound and to develop more efficient and targeted probes for the detection of ROS.

Synthesis Methods

The synthesis of N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-5-nitro-2-furamide involves the reaction of 4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline with 5-nitro-2-furoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction is carried out in a solvent such as dimethylformamide (DMF) or N,N-dimethylacetamide (DMA) at room temperature or under reflux conditions. The product is obtained by filtration and purification using column chromatography or recrystallization.